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Compound of Interest

Compound Name: Candicidin D

Cat. No.: B606466 Get Quote

Application Notes and Protocols for Candicidin D
For Researchers, Scientists, and Drug Development Professionals

Introduction
Candicidin D is the major and most active component of the candicidin complex, a group of

polyene macrolide antifungal antibiotics produced by the bacterium Streptomyces griseus[1][2].

As a heptaene macrolide, its primary mechanism of action involves binding to ergosterol, a key

sterol in the fungal cell membrane. This binding disrupts membrane integrity, leading to the

leakage of essential cellular contents and ultimately, fungal cell death[1][3]. Its potent activity,

particularly against Candida albicans, makes it a valuable compound for research and clinical

applications in treating fungal infections like vulvovaginal candidiasis[2][3][4].

Proper preparation and storage of Candicidin D stock solutions are critical for ensuring

experimental reproducibility and preserving the compound's antifungal efficacy. This document

provides detailed protocols and data to guide researchers in these procedures.

Physicochemical Properties and Storage
Recommendations
Quantitative data regarding the properties and storage of Candicidin D are summarized below

for easy reference.
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Table 1: Physicochemical Properties of Candicidin D

Property Value Source(s)

Molecular Formula C₅₉H₈₄N₂O₁₈ [5]

Molecular Weight 1109.3 g/mol [4][5]

Appearance Solid powder [6]

Solubility
Soluble in DMSO, DMF,

ethanol, methanol
[2][6]

Light Sensitivity

Sensitive to UV light (e.g., 365

nm), which induces

isomerization

[7]

Table 2: Recommended Storage Conditions

Form Condition Duration Source(s)

Solid Powder Dry, dark at 0 - 4°C
Short-term (days to

weeks)
[6]

Dry, dark at -20°C
Long-term (months to

years)
[6]

Stock Solution
Protect from light at 0

- 4°C

Short-term (days to

weeks)
[6]

Protect from light at

-20°C
Long-term (months) [6]

Experimental Protocol: Preparation of Candicidin D
Stock Solution
This protocol details the steps for preparing a 10 mg/mL stock solution of Candicidin D in

DMSO. This concentration is a common starting point for further dilutions in experimental

assays.
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Materials:

Candicidin D powder (purity >98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-Equilibration: Before opening, allow the vial of Candicidin D powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of atmospheric

moisture onto the hygroscopic powder.

Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of Candicidin D powder (e.g., 10 mg) and transfer it into

the tube.

Solvent Addition: Based on the desired concentration (e.g., 10 mg/mL), calculate the

required volume of DMSO. For 10 mg of powder, 1 mL of DMSO is needed. Add the

calculated volume of anhydrous DMSO to the microcentrifuge tube containing the powder.

Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear. Gentle warming in a 37°C water bath can

aid dissolution if necessary, but prolonged heating should be avoided.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, divide

the stock solution into smaller, single-use aliquots in sterile, amber microcentrifuge tubes.

The volume of each aliquot should be appropriate for a single experiment.

Labeling and Storage: Clearly label each aliquot with the compound name ("Candicidin D"),

concentration (10 mg/mL in DMSO), preparation date, and your initials. For long-term
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storage, place the aliquots at -20°C, protected from light[6]. For short-term use, store at

4°C[6].

Visualized Workflows and Mechanisms
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Preparation

Storage

1. Weigh Candicidin D Powder

2. Add Anhydrous DMSO

Calculate Volume

3. Vortex to Dissolve Completely

4. Aliquot into Amber Tubes

Avoid Freeze-Thaw

5. Store at -20°C (Long-term)
or 4°C (Short-term)

Protect from Light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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